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Compound of Interest

Compound Name: 1-Ethyl-2-methylcyclopentane

CAS No.: 930-89-2

Cat. No.: B15972667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key spectroscopic data for 1-Ethyl-2-
methylcyclopentane (C₈H₁₆), a saturated hydrocarbon. The document presents available

experimental and predicted data for Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS), offering a comprehensive resource for

identification and characterization. Detailed experimental protocols are provided to aid in the

replication of these analyses.

Mass Spectrometry (MS)
Mass spectrometry of 1-Ethyl-2-methylcyclopentane reveals a fragmentation pattern

characteristic of substituted cycloalkanes. The electron ionization (EI) mass spectrum is

characterized by a molecular ion peak and several key fragment ions resulting from the

cleavage of the ethyl and methyl substituents, as well as ring fragmentation.
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The prominent mass-to-charge ratios (m/z) and their relative intensities are summarized below.

Data is compiled from the National Institute of Standards and Technology (NIST) database.[1]

m/z Relative Intensity (%) Proposed Fragment Ion

41 100 [C₃H₅]⁺

55 85 [C₄H₇]⁺

83 60 [C₆H₁₁]⁺ (Loss of ethyl group)

97 25
[C₇H₁₃]⁺ (Loss of methyl

group)

112 15 [C₈H₁₆]⁺ (Molecular Ion)

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To separate 1-Ethyl-2-methylcyclopentane from a mixture and obtain its mass

spectrum.

Instrumentation:

Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization

(EI) source.

Capillary Column: A non-polar column, such as one with a methyl silicone stationary phase,

is suitable for separating alkanes.

Methodology:

Sample Preparation: Prepare a dilute solution of 1-Ethyl-2-methylcyclopentane in a volatile

organic solvent (e.g., hexane or dichloromethane).

GC Conditions:

Injector Temperature: 250 °C
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Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase temperature at a rate of 10 °C/min to 200 °C.

Final hold: Hold at 200 °C for 5 minutes.

Injection Mode: Split injection with a high split ratio (e.g., 50:1) to prevent column

overloading.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Mass Range: Scan from m/z 35 to 150.

Solvent Delay: Set a solvent delay to prevent the filament from being saturated by the

solvent peak.

Data Analysis: The total ion chromatogram (TIC) will show the retention time of 1-Ethyl-2-
methylcyclopentane. The mass spectrum corresponding to this peak is then analyzed to

identify the molecular ion and major fragment ions.

Infrared (IR) Spectroscopy
The infrared spectrum of 1-Ethyl-2-methylcyclopentane is dominated by absorptions

corresponding to C-H stretching and bending vibrations of the alkane functional groups. The

spectrum for the cis isomer is available in the NIST database.[2]
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The following table summarizes the key absorption bands observed in the vapor-phase IR

spectrum of cis-1-Ethyl-2-methylcyclopentane.

Wavenumber (cm⁻¹) Intensity Assignment

2960-2850 Strong C-H stretching (CH₃, CH₂, CH)

1465 Medium
CH₂ scissoring and CH₃

asymmetric bending

1375 Medium CH₃ symmetric bending

~720 Weak
CH₂ rocking (less defined in

cyclic systems)

Experimental Protocol: Fourier-Transform Infrared (FT-
IR) Spectroscopy
Objective: To obtain the infrared absorption spectrum of 1-Ethyl-2-methylcyclopentane.

Instrumentation:

Fourier-Transform Infrared (FT-IR) Spectrometer.

Gas cell with KBr windows for vapor-phase analysis, or salt plates (NaCl or KBr) for liquid-

phase analysis.

Methodology (Vapor-Phase):

Sample Preparation: Inject a small amount of liquid 1-Ethyl-2-methylcyclopentane into an

evacuated gas cell. The liquid will vaporize to fill the cell.

Background Spectrum: Collect a background spectrum of the empty gas cell to account for

atmospheric and instrumental interferences.

Sample Spectrum: Place the gas cell containing the sample vapor in the IR beam path and

collect the sample spectrum.
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Data Processing: The instrument software will automatically subtract the background

spectrum from the sample spectrum to produce the final IR spectrum. The data is typically

plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Methodology (Liquid-Phase):

Sample Preparation: Place a drop of liquid 1-Ethyl-2-methylcyclopentane between two salt

plates to create a thin film.

Background Spectrum: Collect a background spectrum with the empty salt plates in the

beam path.

Sample Spectrum: Mount the salt plates with the sample in the spectrometer and collect the

sample spectrum.

Data Processing: Process the data as described for the vapor-phase analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Experimental NMR data for 1-Ethyl-2-methylcyclopentane is not readily available in public

databases. Therefore, predicted ¹H and ¹³C NMR data are provided below. These predictions

are based on computational models and should be used as a guide for spectral interpretation.

Predicted ¹H NMR Data
The predicted ¹H NMR spectrum of 1-Ethyl-2-methylcyclopentane is complex due to the

presence of multiple diastereotopic protons and overlapping signals in the aliphatic region.

Predicted Chemical
Shift (ppm)

Multiplicity Integration Assignment

~0.8-1.0 Triplet & Doublet 6H -CH₂CH₃ and -CHCH₃

~1.0-1.8 Multiplets 10H
Cyclopentane ring

protons and -CH₂CH₃

Predicted ¹³C NMR Data
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The predicted ¹³C NMR spectrum shows distinct signals for each carbon atom in the molecule.

Predicted Chemical Shift (ppm) Carbon Assignment

~11-15 -CH₂CH₃

~18-22 -CHCH₃

~23-35 Cyclopentane ring CH₂ carbons

~38-45 -CHCH₃

~45-55 -CHCH₂CH₃

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy
Objective: To acquire the ¹H and ¹³C NMR spectra of 1-Ethyl-2-methylcyclopentane.

Instrumentation:

NMR Spectrometer (e.g., 300 MHz or higher).

5 mm NMR tubes.

Methodology:

Sample Preparation: Dissolve approximately 5-10 mg of 1-Ethyl-2-methylcyclopentane in

about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). Add a small amount of

tetramethylsilane (TMS) as an internal standard (0 ppm).

Instrument Setup:

Insert the sample into the NMR magnet.

Lock onto the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity.

Tune and match the probe for both ¹H and ¹³C frequencies.
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¹H NMR Acquisition:

Acquire the spectrum using a standard pulse sequence.

Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).

Use an appropriate number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for all

carbon signals.

Set the spectral width to cover the expected range of carbon signals (e.g., 0-60 ppm for an

alkane).

A larger number of scans will be required compared to ¹H NMR due to the lower natural

abundance of ¹³C.

Data Processing:

Apply Fourier transformation to the Free Induction Decay (FID) to obtain the spectrum.

Phase the spectrum correctly.

Calibrate the chemical shift scale using the TMS signal at 0 ppm.

Integrate the peaks in the ¹H spectrum to determine the relative number of protons.

Spectroscopic Analysis Workflow
The logical flow of spectroscopic analysis for the characterization of 1-Ethyl-2-
methylcyclopentane can be visualized as follows:
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Spectroscopic Analysis of 1-Ethyl-2-methylcyclopentane

1-Ethyl-2-methylcyclopentane Sample
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Fourier-Transform Infrared (FT-IR) Spectroscopy
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Spin Excitation

Mass Spectrum (m/z vs. Intensity)

Fragmentation Pattern

IR Spectrum (Wavenumber vs. Transmittance)

Functional Group Identification

NMR Spectra (¹H and ¹³C)

Chemical Environment of H and C

Structural Elucidation and Confirmation

Click to download full resolution via product page

Caption: Workflow for the spectroscopic characterization of 1-Ethyl-2-methylcyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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